Cas no 2770517-44-5 ((9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate
• CAS No: 2770517-44-5
• MF: C₂₃H₁₆ClNO₂
• MW: 373.831645011902
• CID: 6287239
• PubChem ID: 165993451
• Update Time: 2025-05-23

(9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate
• 2770517-44-5
• EN300-37397205

• Inchi： 1S/C23H16ClNO2/c1-2-15-11-12-21(24)22(13-15)25-23(26)27-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h1,3-13,20H,14H2,(H,25,26)
• InChI Key： LBACIPLDRGMGAV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#C)C=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 373.0869564g/mol
• Monoisotopic Mass: 373.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate

The (9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate: A Comprehensive Overview

The compound with CAS No 2770517-44-5, commonly referred to as (9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is notable for its unique structural features, which include a fluorenylmethyl group and a chloroethynylphenyl substituent, making it a versatile building block for advanced chemical architectures.

Recent studies have highlighted the importance of fluorenylmethyl groups in enhancing the stability and solubility of organic compounds, particularly in pharmaceutical applications. The chloroethynylphenyl moiety, on the other hand, introduces electronic versatility and reactivity, enabling the compound to participate in a wide range of chemical transformations. These properties make (9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate a valuable intermediate in the synthesis of complex molecules, including those with potential therapeutic applications.

One of the most promising areas of research involving this compound is its role in the development of advanced materials. Scientists have explored its use as a precursor for high-performance polymers and optoelectronic materials. For instance, recent findings suggest that the incorporation of this compound into polymer frameworks can significantly improve their mechanical strength and thermal stability. This has opened new avenues for its application in industries ranging from electronics to aerospace.

In addition to its material science applications, (9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate has also been investigated for its potential in drug delivery systems. Researchers have demonstrated that its unique chemical structure allows for controlled drug release mechanisms, which could be pivotal in developing more effective treatments for various medical conditions. The compound's ability to form stable complexes with biologically active molecules further underscores its potential in this field.

From a synthetic perspective, the preparation of (9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate involves a series of precise chemical reactions that require meticulous control over reaction conditions. Recent advancements in catalytic methods have streamlined its synthesis, making it more accessible for large-scale production. These improvements have not only enhanced the efficiency of the synthesis process but also reduced its environmental impact, aligning with current sustainability goals in the chemical industry.

Looking ahead, the continued exploration of (9H-fluoren-9-yl)methyl N-(2-chloro-5-ethynylphenyl)carbamate is expected to yield further breakthroughs across multiple disciplines. Its role as a versatile building block positions it at the forefront of innovation in organic chemistry, offering endless possibilities for future research and development.